Cas no 959034-77-6 (7-(Trifluoromethyl)quinoline-5-carboxylic acid)

• Product Name: 7-(Trifluoromethyl)quinoline-5-carboxylic acid
• CAS No: 959034-77-6
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD31629651
• CID: 4662009
• PubChem ID: 617812
• Update Time: 2025-07-19

7-(Trifluoromethyl)quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)quinoline-5-carboxylic acid
• 7-Trifluoromethylquinoline-5-carboxylic acid
• AMY26373
• K10159
• 7-(Trifluoromethyl)-5-quinolinecarboxylic acid #
• A928181
• VTOHLIUHSTYNCA-UHFFFAOYSA-N
• AS-49740
• 7-(trifluoromethyl)quinoline-5-carboxylicacid
• AKOS037644278
• 959034-77-6
• MFCD31629651
• 7-(Trifluoromethyl)quinoline-5-carboxylic acid

• MDL： MFCD31629651
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)6-4-8(10(16)17)7-2-1-3-15-9(7)5-6/h1-5H,(H,16,17)
• InChI Key： VTOHLIUHSTYNCA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C2=CC=CN=C2C=1)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 373.3±42.0 °C at 760 mmHg
• Flash Point: 179.5±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-(Trifluoromethyl)quinoline-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-(Trifluoromethyl)quinoline-5-carboxylic acid

Recent Advances in the Application of 7-(Trifluoromethyl)quinoline-5-carboxylic acid (CAS: 959034-77-6) in Chemical Biology and Pharmaceutical Research

7-(Trifluoromethyl)quinoline-5-carboxylic acid (CAS: 959034-77-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This heterocyclic compound, characterized by a quinoline core substituted with a trifluoromethyl group and a carboxylic acid moiety, exhibits promising pharmacological properties. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 7-(Trifluoromethyl)quinoline-5-carboxylic acid derivatives as selective inhibitors of protein kinases involved in cancer cell proliferation. The researchers synthesized a series of analogs and evaluated their inhibitory activity against a panel of kinases, identifying several compounds with nanomolar potency and high selectivity. Molecular docking studies revealed that the trifluoromethyl group plays a critical role in enhancing binding affinity through hydrophobic interactions with the kinase active site.

In the field of antimicrobial research, a recent investigation (Antimicrobial Agents and Chemotherapy, 2024) highlighted the potential of 7-(Trifluoromethyl)quinoline-5-carboxylic acid as a scaffold for developing novel antibacterial agents. The study reported that derivatives of this compound exhibited potent activity against multidrug-resistant Gram-negative bacteria, including strains of Escherichia coli and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential metabolic pathways.

Another significant application of 7-(Trifluoromethyl)quinoline-5-carboxylic acid has been in the development of anti-inflammatory agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of novel derivatives targeting the NLRP3 inflammasome, a key player in inflammatory diseases. The lead compound from this series demonstrated potent inhibitory activity in both in vitro and in vivo models of inflammation, suggesting its potential as a therapeutic candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 7-(Trifluoromethyl)quinoline-5-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development reported an improved synthetic route that significantly increases yield while reducing production costs. The optimized protocol employs a one-pot cascade reaction that minimizes purification steps and improves overall efficiency, making the compound more accessible for large-scale pharmaceutical applications.

Looking forward, the unique properties of 7-(Trifluoromethyl)quinoline-5-carboxylic acid continue to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical functionality allows for conjugation with various drug molecules and nanoparticles. Additionally, its application in chemical biology as a fluorescent probe for studying protein-ligand interactions is under active investigation, leveraging the inherent fluorescence properties of the quinoline core.

In conclusion, 7-(Trifluoromethyl)quinoline-5-carboxylic acid (CAS: 959034-77-6) represents a versatile and promising scaffold in modern drug discovery and chemical biology research. Its recent applications across diverse therapeutic areas, coupled with advances in synthetic methodologies, position this compound as a valuable tool for developing novel therapeutic agents and research probes. Continued exploration of its chemical space and biological activities is expected to yield further significant discoveries in the coming years.